Cas no 2171813-65-1 (4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxybutanoic acid)

• Product Name: 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxybutanoic acid
• CAS No: 2171813-65-1
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6442728
• PubChem ID: 165540613
• Update Time: 2025-08-02

4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxybutanoic acid
• EN300-1500693
• 4-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxybutanoic acid
• 2171813-65-1

• Inchi： 1S/C26H30N2O6/c1-26(16-10-11-16,14-23(30)27-13-12-22(29)24(31)32)28-25(33)34-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21-22,29H,10-15H2,1H3,(H,27,30)(H,28,33)(H,31,32)
• InChI Key： WQEGOCMPLGUJCZ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C)(CC(NCCC(C(=O)O)O)=O)C1CC1)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 125Ų

Additional information on 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxybutanoic acid

Compound CAS No. 2171813-65-1: A Comprehensive Overview

The compound with CAS No. 2171813-65-1, known as 4-(3-cyclopropyl)-3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}butanamido)-2-hydroxybutanoic acid, is a highly specialized molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its complex structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a hydroxybutanoic acid moiety. The combination of these functional groups makes it a versatile building block for advanced chemical synthesis and drug development.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis, where they serve as excellent protecting agents for amino groups. The presence of the cyclopropyl group in this compound adds unique steric and electronic properties, which can influence its reactivity and bioavailability. Researchers have demonstrated that such modifications can enhance the stability and solubility of peptide-based drugs, making them more effective in therapeutic applications.

The hydroxybutanoic acid component of this compound is particularly interesting due to its role in metabolic pathways. It has been shown to exhibit antioxidant properties and may play a role in mitigating oxidative stress, a condition linked to various diseases such as neurodegenerative disorders and cardiovascular diseases. Recent advancements in metabolic engineering have leveraged similar compounds to develop novel therapies targeting these conditions.

In terms of synthesis, the compound is typically prepared through multi-step reactions involving coupling agents and protecting group strategies. The use of Fmoc groups allows for precise control over the reaction sequence, ensuring high yields and purity. This compound has been utilized in the construction of complex peptides and proteins, where its structural integrity and functional versatility are highly valued.

From an applications perspective, this compound has shown promise in drug delivery systems. Its ability to act as a carrier for bioactive molecules has been explored in recent studies, with researchers focusing on its potential to enhance drug targeting and reduce systemic toxicity. Additionally, its compatibility with various biocompatible materials makes it a candidate for use in implantable devices and controlled-release formulations.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to reduce costs and improve scalability. Advances in catalytic methods and green chemistry are expected to play a pivotal role in achieving these goals. Furthermore, investigations into its pharmacokinetics and pharmacodynamics are underway to better understand its behavior in vivo and guide its therapeutic applications.

In conclusion, CAS No. 2171813-65-1 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with the latest advancements in chemical synthesis and drug development, positions it as a valuable tool for addressing some of the most pressing challenges in modern medicine.